{[6-chloro-2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl]oxy}acetonitrile

• Molecular Formula: C17H9Cl2NO3
• Molecular Weight: 346.2 g/mol
• IUPAC Name: 2-[6-chloro-2-(4-chlorophenyl)-4-oxochromen-3-yl]oxyacetonitrile
• InChI: InChI=1S/C17H9Cl2NO3/c18-11-3-1-10(2-4-11)16-17(22-8-7-20)15(21)13-9-12(19)5-6-14(13)23-16/h1-6,9H,8H2
• InChI Key: POQMCCGZZIMWHA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(O2)C=CC(=C3)Cl)OCC#N)Cl

Description

{[6-chloro-2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl]oxy}acetonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of coumarin, which is a natural compound found in many plants and is known for its various biological activities.

Scientific Research Applications

{[6-chloro-2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl]oxy}acetonitrile has been studied extensively for its various biological activities. It has been reported to exhibit potent antioxidant, anti-inflammatory, and anticancer properties. It has also been found to possess antimicrobial and antifungal activities. Due to its diverse biological activities, this compound has the potential to be used in the development of new drugs for various diseases.

Mechanism of Action

The mechanism of action of {[6-chloro-2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl]oxy}acetonitrile is not fully understood. However, it has been reported to act as an inhibitor of various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phosphodiesterase (PDE). It has also been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
{[6-chloro-2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl]oxy}acetonitrile has been found to exert various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. It has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Moreover, it has been shown to possess neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using {[6-chloro-2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl]oxy}acetonitrile in lab experiments is its high purity and stability. This compound can be easily synthesized in large quantities and can be stored for long periods without significant degradation. However, one of the limitations of using this compound is its potential toxicity. It has been reported to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on {[6-chloro-2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl]oxy}acetonitrile. One of the areas of interest is the development of new drugs for various diseases using this compound as a lead compound. Another area of interest is the study of its potential applications in the field of agriculture as a natural pesticide or herbicide. Moreover, the elucidation of its mechanism of action and the identification of its molecular targets may provide new insights into the development of new drugs for various diseases.

Synthesis Methods

The synthesis of {[6-chloro-2-(4-chlorophenyl)-4-oxo-4H-chromen-3-yl]oxy}acetonitrile involves the reaction of 6-chloro-4-hydroxy-2H-chromen-2-one with 4-chlorobenzonitrile in the presence of a base such as potassium carbonate. The reaction proceeds via the formation of an intermediate, which is then treated with acetic anhydride to yield the final product. This method has been reported to yield the compound in good yields and high purity.